Cas no 1805090-53-2 (Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805090-53-2
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4853719
• Update Time: 2025-06-07

Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C8H7BrF2N2O2/c1-15-8(14)5-3(7(10)11)2-4(12)6(9)13-5/h2,7H,12H2,1H3
• InChI Key： UNOZFDOLZAZKGT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(C(=O)OC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate

Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805090-53-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1805090-53-2, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino group, a bromine atom, and a difluoromethyl moiety, endows this compound with versatile reactivity, facilitating its incorporation into complex molecular architectures.

The< strong>3-amino group serves as a nucleophilic center, enabling reactions such as nucleophilic substitution and condensation, which are pivotal in constructing heterocyclic frameworks. Concurrently, the< strong>2-bromo substituent introduces electrophilic characteristics, making it susceptible to cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These transformations are instrumental in forming carbon-carbon bonds, a fundamental requirement in drug development. The< strong>5-(difluoromethyl) group adds another layer of functionality, contributing to the compound's metabolic stability and enhancing its pharmacokinetic properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyridine-based scaffolds due to their prevalence in biologically active compounds. Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate has emerged as a critical building block in this context. Its structural attributes align well with the design principles of modern drugs, particularly those targeting neurological and inflammatory disorders. For instance, studies have highlighted its utility in synthesizing novel kinase inhibitors, where the< strong>amino and< strong>bromo groups play pivotal roles in modulating enzyme activity.

The< strong>difluoromethyl group is particularly noteworthy for its ability to enhance binding affinity and metabolic resistance. This feature has been leveraged in the development of antiviral and anticancer agents, where maintaining structural integrity under physiological conditions is paramount. Recent advancements in medicinal chemistry have demonstrated that incorporating difluoromethyl groups can lead to compounds with improved pharmacological profiles. For example, derivatives of Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate have shown promise in preclinical trials for their efficacy against resistant strains of pathogens.

The synthesis of Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the functionalization of a pyridine precursor, followed by selective bromination and introduction of the< strong>difluoromethyl group. The final step often involves carboxylation to yield the ester derivative. This synthetic route underscores the importance of precise control over reaction conditions to ensure high yield and purity.

Ongoing research continues to uncover new applications for this compound. One particularly exciting area is its potential use in fragment-based drug design. By leveraging its modular structure, researchers can generate libraries of derivatives that can be screened for biological activity. This approach has gained traction due to its efficiency and scalability, allowing for rapid identification of lead compounds.

The role of computational chemistry in optimizing synthetic pathways cannot be overstated. Molecular modeling techniques have been employed to predict the reactivity of Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate, aiding chemists in designing more efficient synthetic routes. These tools also help in predicting the metabolic fate of derived compounds, ensuring that they exhibit favorable pharmacokinetic properties.

In conclusion, Methyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805090-53-2) is a versatile and indispensable intermediate in pharmaceutical synthesis. Its unique structural features enable its use in constructing complex bioactive molecules with enhanced pharmacological properties. As research progresses, this compound is expected to play an even greater role in the development of next-generation therapeutics.